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Compound of Interest

1-(5-Fluoro-2-
Compound Name:
methylphenyl)pyrrolidine

Cat. No.: B1346425

A comprehensive search for spectroscopic data (NMR, IR, MS) and detailed experimental
protocols for the compound 1-(5-Fluoro-2-methylphenyl)pyrrolidine did not yield specific
results for this molecule. While information on structurally related compounds, such as
cathinone and pyridinone derivatives, is available, the requested data for the precise chemical
entity of 1-(5-Fluoro-2-methylphenyl)pyrrolidine could not be located in the publicly
accessible literature.

The search included queries for Nuclear Magnetic Resonance (NMR), Infrared (IR)
spectroscopy, and Mass Spectrometry (MS) data, as well as for the synthesis and
characterization of the target compound. The retrieved information pertained to molecules with
either a fluorophenyl group or a pyrrolidine ring but not the exact requested combination. For
instance, data was found for 5-Fluoro-2-pyrrolidin-1-ylaniline hydrochloride and various other
derivatives, none of which correspond to the specified molecule of interest.

Due to the absence of specific experimental data for 1-(5-Fluoro-2-methylphenyl)pyrrolidine,
it is not possible to provide the requested in-depth technical guide with quantitative data tables
and detailed experimental methodologies.

As a general illustration of the workflow for spectroscopic analysis of a novel compound, the
following diagram outlines the typical process.
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Caption: General workflow for the spectroscopic analysis of a synthesized chemical compound.

For researchers and scientists in drug development, obtaining this data would typically involve
the de novo synthesis of 1-(5-Fluoro-2-methylphenyl)pyrrolidine followed by characterization
using the above-mentioned spectroscopic techniques. The resulting data would then be
compiled and analyzed to confirm the structure and purity of the compound.
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 To cite this document: BenchChem. [Spectroscopic Data for 1-(5-Fluoro-2-
methylphenyl)pyrrolidine Currently Unavailable]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1346425#1-5-fluoro-2-methylphenyl-
pyrrolidine-spectroscopic-data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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